6-Chloro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)9-5-8(6-10(17)7-9)11-3-2-4-12(16)13(11)14(18)19/h2-7H,1H3,(H,18,19)
• InChI Key: ZCATTWFXSQWMKG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O)F
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID70691540
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261898-57-0

Description

6-Chloro-2-(3-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95% (also known as 6-Cl-2-FMCB or 6-Cl-2-FMCB-95) is a synthetic organic compound belonging to the class of phenylbenzoic acids. It is a white, odorless powder with a molecular weight of 270.6g/mol. 6-Cl-2-FMCB is used in the synthesis of various organic compounds and is highly active in various scientific research applications.

Mechanism of Action

6-Cl-2-FMCB-95 functions as an electron-withdrawing group, meaning it can donate electrons to other molecules. This allows it to act as a catalyst in the synthesis of various compounds. Additionally, 6-Cl-2-FMCB-95 can form hydrogen bonds with other molecules, which can help stabilize the reaction and increase its efficiency.
Biochemical and Physiological Effects
Due to its electron-withdrawing properties, 6-Cl-2-FMCB-95 can interact with other molecules and can potentially cause biochemical and physiological effects. However, the exact biochemical and physiological effects of 6-Cl-2-FMCB-95 are not yet known.

Advantages and Limitations for Lab Experiments

6-Cl-2-FMCB-95 has several advantages for use in laboratory experiments. It is highly active, meaning it can catalyze reactions quickly and efficiently. Additionally, it is relatively stable, meaning it can be stored for long periods of time without degrading. However, 6-Cl-2-FMCB-95 also has some limitations. It is highly reactive, meaning it must be handled with care and stored in a cool, dry place. Additionally, it is not very soluble in water, meaning it must be dissolved in organic solvents before use.

Future Directions

The potential future directions for 6-Cl-2-FMCB-95 include further research into its biochemical and physiological effects, as well as its potential applications in pharmaceuticals and other organic compounds. Additionally, further research into its mechanism of action and its potential uses as a catalyst in the synthesis of other compounds could be conducted. Finally, further research into the stability and solubility of 6-Cl-2-FMCB-95 could be conducted in order to optimize its use in laboratory experiments.

Synthesis Methods

6-Cl-2-FMCB-95 can be synthesized by a two-step process. The first step involves the reaction of 5-methoxycarbonylphenylboronic acid and 6-chlorobenzoic acid in the presence of a catalyst such as palladium or copper chloride, followed by the reaction of the resulting 6-chloro-2-methoxycarbonylphenylboronic acid with 3-fluorobenzoic acid. The reaction yields the desired 6-Cl-2-FMCB-95 as a white, odorless powder.

Scientific Research Applications

6-Cl-2-FMCB-95 has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, including polymers, dyes, and pharmaceuticals. It has also been used as a precursor in the synthesis of various heterocyclic compounds, such as quinolines and isoquinolines. Additionally, 6-Cl-2-FMCB-95 has been used as a catalyst in the synthesis of various compounds, such as amino acids and amines.